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Compound of Interest

Compound Name: Afalanine

Cat. No.: B556424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Afalanine (N-Acetyl-DL-phenylalanine) is a metabolite with reported antidepressant properties,

making it a compound of interest in neuroscience and drug development research. Proper

preparation of stock solutions is critical for obtaining accurate and reproducible experimental

results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving Afalanine for in vitro

and in vivo studies. These application notes provide detailed protocols for the preparation,

storage, and use of Afalanine stock solutions in DMSO.

Data Presentation
Solubility and Stability of Afalanine in DMSO
The solubility of Afalanine in DMSO can vary slightly between suppliers. It is recommended to

use fresh, anhydrous DMSO as moisture can reduce solubility.
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Parameter Value Source

Solubility in DMSO 60 mg/mL (289.53 mM) TargetMol

41 mg/mL (197.84 mM) Selleck Chemicals

≥ 30 mg/mL (144.77 mM) MedchemExpress

Storage of Stock Solution -80°C for up to 2 years MedchemExpress

-80°C for up to 1 year TargetMol, Selleck Chemicals

-20°C for up to 1 year MedchemExpress

-20°C for up to 1 month Selleck Chemicals

Physicochemical Properties of Afalanine
Property Value Source

Molecular Formula C₁₁H₁₃NO₃ PubChem

Molecular Weight 207.23 g/mol PubChem

CAS Number 2901-75-9 Selleck Chemicals

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Afalanine Stock Solution in DMSO
This protocol details the steps for preparing a concentrated stock solution of Afalanine in

DMSO.

Materials:

Afalanine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Analytical balance

Procedure:

Equilibrate Afalanine: Allow the vial of Afalanine powder to reach room temperature before

opening to prevent condensation of moisture.

Weigh Afalanine: Carefully weigh the desired amount of Afalanine powder using an

analytical balance and transfer it to a sterile tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 100 mM). It is advisable to start with a slightly lower volume of DMSO

and add more if needed to ensure complete dissolution, without exceeding the desired final

volume.

Dissolution:

Vortex the tube vigorously for 1-2 minutes.

If the Afalanine does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle

warming in a 37°C water bath can also aid dissolution.

Visual Inspection: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to one month) or at -80°C for long-term storage (up to two years).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b556424?utm_src=pdf-body
https://www.benchchem.com/product/b556424?utm_src=pdf-body
https://www.benchchem.com/product/b556424?utm_src=pdf-body
https://www.benchchem.com/product/b556424?utm_src=pdf-body
https://www.benchchem.com/product/b556424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the dilution of the DMSO stock solution into an aqueous medium for in

vitro experiments.

Materials:

Afalanine-DMSO stock solution (from Protocol 1)

Pre-warmed cell culture medium or desired aqueous buffer (e.g., PBS)

Sterile tubes

Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Afalanine-DMSO stock solution at room

temperature.

Dilution:

It is recommended to perform a serial dilution. First, dilute the concentrated stock solution

into a smaller volume of the aqueous buffer.

Then, add this intermediate dilution to the final volume of the pre-warmed cell culture

medium to reach the desired final concentration of Afalanine.

Important: Add the DMSO stock solution dropwise to the aqueous medium while gently

vortexing to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (typically <0.5%, and often <0.1%) to avoid solvent-induced toxicity to the

cells.

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO

(without Afalanine) to the cell culture medium.

Use Immediately: Use the freshly prepared working solution promptly for your experiments.
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Mandatory Visualizations
Experimental Workflow for Afalanine Stock Solution
Preparation
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Caption: Workflow for preparing Afalanine stock and working solutions.
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Potential Signaling Pathways Influenced by Afalanine's
Precursor, Phenylalanine
Disclaimer: The precise signaling pathway of Afalanine is not yet fully elucidated. This diagram

illustrates potential pathways affected by its precursor, phenylalanine, which may be relevant to

its biological activity.
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Caption: Potential neuronal signaling pathways affected by phenylalanine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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